Cas no 321992-67-0 (3-Propoxypivalic acid)
3-Propoxypivalic acid structure
Product Name:3-Propoxypivalic acid
CAS No:321992-67-0
MF:C8H16O3
MW:160.210843086243
CID:2132321
Update Time:2023-08-04
3-Propoxypivalic acid Chemical and Physical Properties
Names and Identifiers
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- 2,2-dimethyl-3-propoxyPropanoic acid
- 3-Propoxypivalic acid
- 3-propyloxy-2,2-dimethylpropionic acid
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- Inchi: 1S/C8H16O3/c1-4-5-11-6-8(2,3)7(9)10/h4-6H2,1-3H3,(H,9,10)
- InChI Key: SONMPYFVVLVNEQ-UHFFFAOYSA-N
- SMILES: O(CCC)CC(C(=O)O)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 129
- Topological Polar Surface Area: 46.5
3-Propoxypivalic acid Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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